molecular formula C19H16F3N5OS B2734672 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide CAS No. 921514-55-8

2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

Cat. No. B2734672
CAS RN: 921514-55-8
M. Wt: 419.43
InChI Key: JNFIKOXUNJOVSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available specifically about this compound .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, density, and molecular weight, are not provided in the available resources .

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A series of pyrazole-imidazole-triazole hybrids was synthesized and evaluated for antimicrobial activity. These compounds, including similar structural motifs to the compound , demonstrated significant potential in combating microbial infections. One of the compounds showed excellent potency against A. niger, surpassing the reference drug Fluconazole in effectiveness. This research highlights the compound's role in developing new antimicrobial agents, showcasing its relevance in addressing drug-resistant infections (Punia et al., 2021).

Antitumor Activity and Molecular Docking Studies

Investigations into compounds bearing the imidazole and thiazole scaffolds, akin to the structure of interest, have demonstrated promising antitumor activities. These studies involved the synthesis of novel derivatives and their evaluation against various cancer cell lines. For instance, some compounds exhibited considerable anticancer activity, underscoring the potential of such molecules in cancer therapy. Molecular docking studies further elucidated the binding conformation of these active compounds, providing insights into their mechanism of action and paving the way for the design of more potent anticancer drugs (Yurttaş et al., 2015).

Novel Class of Inhibitors

The exploration of imidazo[1,2-a]pyridines as inhibitors against human rhinovirus highlights another significant application of compounds with similar structural features. Through the synthesis of 2-amino-3-substituted derivatives, researchers identified potent antiviral agents. This work contributes to the ongoing efforts in discovering new therapeutic options for viral infections, emphasizing the versatility of imidazo derivatives in drug development (Hamdouchi et al., 1999).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, appropriate safety measures should be taken when handling this compound .

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential biological activities. Given the antimycobacterial activity of similar compounds, this compound could potentially be explored for its efficacy against various strains of Mycobacterium .

properties

IUPAC Name

2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16F3N5OS/c20-19(21,22)14-8-4-5-9-15(14)23-16(28)12-29-18-25-24-17-26(10-11-27(17)18)13-6-2-1-3-7-13/h1-9H,10-12H2,(H,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JNFIKOXUNJOVSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(=NN=C2SCC(=O)NC3=CC=CC=C3C(F)(F)F)N1C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16F3N5OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.